BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chlorodimethylsilane (CAS 1066-35-9): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorodimethylsilane

Cat. No.: B094632

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
applications, and safety protocols for chlorodimethylsilane (CAS 1066-35-9). The information
is intended for use by professionals in research, development, and manufacturing who utilize
this versatile organosilicon compound.

Physicochemical Properties

Chlorodimethylsilane, also known as dimethylchlorosilane (DMCS), is a colorless, fuming
liquid with a pungent odor.[1][2] It is a highly reactive and flammable compound, primarily used
as a reagent in organic synthesis and as a precursor for silicone polymers.[1][2]

Table 1: Physicochemical Data for Chlorodimethylsilane
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Property Value Source(s)
CAS Number 1066-35-9 [3][4]
Molecular Formula Cz2H-CISi [2][3]
Molecular Weight 94.62 g/mol [31[4]
Density 0.852 g/mL at 25 °C [31141[5]
Boiling Point 34.7°C [31[4]
Melting Point -111 °C [31[41[5]
Flash Point -23 °C (-9.4 °F) (closed cup) [6]

Vapor Pressure

8.56 psi (at 20 °C)

[4]

Vapor Density

4 (vs air)

[4]

Refractive Index

n20/D 1.383

[3]4]

Solubility

Reacts with water. Miscible

with organic solvents.

[2]

Safety and Handling

Chlorodimethylsilane is classified as a hazardous substance and requires strict safety

protocols for handling and storage. It is extremely flammable, corrosive, and toxic if inhaled.[5]

[6] In contact with water, it releases flammable gases.[5]

Table 2: GHS Hazard Information
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Data compiled from multiple safety data sheets.[5][6][7]

Safe Handling Workflow

Due to its hazardous nature, a stringent workflow must be followed when handling

chlorodimethylsilane. This includes the use of appropriate personal protective equipment

(PPE), working in a well-ventilated area, and having emergency procedures in place.
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Preparation

Assess all potential hazards
and review SDS.

Y

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles and face shield
- Flame-retardant lab coat
- Respiratory protection

4

Work in a chemical fume hood.

Ensure emergency shower and
y h station are accessible.
Remove all ignition sources.

Handling

Handle under an inert atmosphere
(e.g., nitrogen or argon)
to prevent contact with moisture.

Y

Use spark-proof tools and
grounded equipment to prevent
static discharge.

4

Keep container tightly sealed
when not in use.

Cleanup 4% Disposal

Clean all equipment thoroughly

after use.

4

Dispose of waste according to
institutional and local regulations.

Safe Handling Workflow for Chlorodimethylsilane

Emergency Response

Spill Exposure

Move to fresh air if inhaled.

Use dry sand, dry chemical, or
alcohol-resistant foam.
DO NOT use water.

IEEBIELD 12 TR e Flush skin/eyes with water for at least 15 minutes.

Seek immediate medical attention.

increase ventilation.

Click to download full resolution via product page

A logical workflow for the safe handling of chlorodimethylsilane.
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Applications in Synthesis

Chlorodimethylsilane is a valuable reagent in organic chemistry, primarily for the introduction
of the dimethylsilyl group and as a reducing agent.

Reductive Etherification

A notable application of chlorodimethylsilane is in the reductive etherification of ketones and
aldehydes with alcohols to produce unsymmetrical ethers.[8][9] This reaction is advantageous
as chlorodimethylsilane acts as both a reducing agent and a Lewis acid, simplifying the
reaction setup.[9][10]

The following is a general procedure for the reductive etherification of a carbonyl compound
with an alcohol using chlorodimethylsilane.[3]

o Reaction Setup: In a reaction vessel under an inert atmosphere (e.g., argon), combine the
carbonyl compound (1.0 equivalent) and the alcohol (1.1 equivalents) in a suitable solvent
such as acetonitrile.

» Addition of Reagent: Add chlorodimethylsilane (1.1 equivalents) to the mixture.
» Reaction: Stir the reaction mixture at room temperature for approximately 12 hours.

e Quenching: Quench the reaction by adding a small amount of agueous sodium bicarbonate
solution.

» Workup and Purification: The product can then be isolated and purified using standard
techniques such as extraction and column chromatography.
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Reductive Etherification Workflow

Combine carbonyl compound and alcohol
in acetonitrile under inert atmosphere.

:

Add chlorodimethylsilane (CDMS)
to the reaction mixture.

:

Stir the mixture at room temperature
for 12 hours.

:

Quench the reaction with aqueous
sodium bicarbonate.

:

Isolate and purify the ether product
via extraction and chromatography.

Click to download full resolution via product page

A general workflow for reductive etherification using chlorodimethylsilane.

Synthesis of Silicone Polymers
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Chlorodimethylsilane serves as a monomer in the synthesis of silicone polymers, such as
polydimethylsiloxane (PDMS).[2] While dichlorodimethylsilane is more commonly used for
this purpose, the underlying principle of hydrolysis and condensation is similar. The Si-Cl bond
is readily hydrolyzed to form silanols, which then undergo condensation to form siloxane bonds
(-Si-O-Si-), the backbone of silicone polymers.[11]

The following protocol is adapted from the synthesis of PDMS using a related dichlorosilane
and illustrates the general steps.[11]

e Hydrolysis: The chlorosilane precursor is mixed with a solvent (e.g., dichloromethane) and
then water is slowly added. This reaction is typically carried out with stirring at an elevated
temperature (e.g., 60 °C) for several hours. This step results in the formation of silanol
intermediates.

o Separation: The resulting mixture will separate into an aqueous layer containing hydrochloric
acid and an organic layer containing the hydrolyzed silane. The aqueous layer is removed.

» Neutralization and Purification: The organic layer is washed, for instance with a sodium
bicarbonate solution, to neutralize any remaining acid and then purified to yield the silanol
monomer.

o Polymerization: The purified silanol monomer is then polymerized through a condensation
reaction, often at high temperatures and sometimes with the aid of a catalyst, to form the
final polydimethylsiloxane polymer.

Surface Modification

Chlorodimethylsilane is also utilized for the silanization of surfaces to alter their properties,
such as increasing hydrophobicity or improving adhesion.[12] The reactive Si-Cl bond can react
with hydroxyl groups on surfaces like glass or silicon wafers to form a stable siloxane linkage,
covalently bonding the dimethylsilyl group to the surface.[12]

Reactivity

The primary reactivity of chlorodimethylsilane is centered around the silicon-chlorine and
silicon-hydrogen bonds.
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» Reaction with Water: It reacts violently with water and moisture to produce hydrogen chloride
and flammable hydrogen gas.[6] This hydrolytic instability necessitates handling under
anhydrous conditions.

e Reaction with Alcohols: As described in the reductive etherification section, it reacts with
alcohols.

o Lewis Acidity: The silicon atom can act as a Lewis acid, facilitating various chemical
transformations.[9][10]

The reaction with water proceeds via nucleophilic attack of water on the silicon atom, leading to
the displacement of the chloride ion and subsequent elimination to form siloxanes and HCI.

Conclusion

Chlorodimethylsilane (CAS 1066-35-9) is a highly versatile and reactive chemical with
significant applications in organic synthesis and polymer chemistry. Its utility is, however,
matched by its hazardous nature, demanding strict adherence to safety protocols. A thorough
understanding of its properties, reactivity, and handling requirements, as outlined in this guide,
IS essential for its safe and effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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